Cas no 1805350-72-4 (4-Amino-5-(difluoromethyl)-3-methoxypyridine-2-sulfonamide)

• Product Name: 4-Amino-5-(difluoromethyl)-3-methoxypyridine-2-sulfonamide
• CAS No: 1805350-72-4
• MF: C₇H₉F₂N₃O₃S
• MW: 253.22646689415
• CID: 4855223
• Update Time: 2025-11-01

4-Amino-5-(difluoromethyl)-3-methoxypyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-(difluoromethyl)-3-methoxypyridine-2-sulfonamide

• Inchi： 1S/C7H9F2N3O3S/c1-15-5-4(10)3(6(8)9)2-12-7(5)16(11,13)14/h2,6H,1H3,(H2,10,12)(H2,11,13,14)
• InChI Key： KLMNBMIREOEBIR-UHFFFAOYSA-N
• SMILES： S(C1C(=C(C(C(F)F)=CN=1)N)OC)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 332
• XLogP3: -0.3
• Topological Polar Surface Area: 117

Additional information on 4-Amino-5-(difluoromethyl)-3-methoxypyridine-2-sulfonamide

Introduction to 4-Amino-5-(difluoromethyl)-3-methoxypyridine-2-sulfonamide (CAS No. 1805350-72-4) and Its Emerging Applications in Chemical Biology

4-Amino-5-(difluoromethyl)-3-methoxypyridine-2-sulfonamide, identified by its CAS number 1805350-72-4, is a heterocyclic sulfonamide derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by a pyridine core, which is a privileged scaffold in medicinal chemistry due to its diverse biological activities and favorable pharmacokinetic properties. The structural features of this compound, including the presence of an amino group, a difluoromethyl substituent, and a methoxy group, contribute to its unique chemical and biological profile, making it a promising candidate for further investigation.

The amino and sulfonamide functional groups in 4-Amino-5-(difluoromethyl)-3-methoxypyridine-2-sulfonamide are particularly noteworthy. The amino group serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities. Meanwhile, the sulfonamide moiety is well-known for its role as a pharmacophore in numerous drugs, including antibiotics, antivirals, and anti-inflammatory agents. The combination of these features makes this compound an attractive starting point for the development of novel therapeutic agents.

The difluoromethyl substituent at the 5-position of the pyridine ring is another critical feature that enhances the biological activity of 4-Amino-5-(difluoromethyl)-3-methoxypyridine-2-sulfonamide. Fluorine atoms are frequently incorporated into drug molecules to improve metabolic stability, binding affinity, and pharmacokinetic properties. The presence of two fluorine atoms in this compound is particularly interesting, as it may confer additional benefits such as enhanced lipophilicity and resistance to enzymatic degradation.

Recent studies have highlighted the potential of 4-Amino-5-(difluoromethyl)-3-methoxypyridine-2-sulfonamide in various biological contexts. One notable area of research is its application as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in diseases such as cancer. By targeting specific kinases, it may be possible to develop treatments that modulate these pathways effectively. The structural features of this compound make it a suitable candidate for designing kinase inhibitors due to its ability to interact with the active sites of these enzymes.

In addition to its role in kinase inhibition, 4-Amino-5-(difluoromethyl)-3-methoxypyridine-2-sulfonamide has also been explored for its potential antimicrobial properties. The sulfonamide group is known to have broad-spectrum antimicrobial activity, and the presence of other functional groups in this compound may enhance its efficacy against resistant strains of bacteria. Preliminary studies have shown promising results in vitro, suggesting that this compound could be developed into a new generation of antimicrobial agents.

The methoxy group at the 3-position of the pyridine ring adds another layer of complexity to the biological activity of 4-Amino-5-(difluoromethyl)-3-methoxypyridine-2-sulfonamide. Methoxy groups are commonly found in biologically active molecules and can influence both pharmacokinetic and pharmacodynamic properties. In this context, the methoxy group may contribute to the solubility and bioavailability of any derivatives synthesized from this compound, making it an important consideration for drug development.

Advances in computational chemistry have also played a significant role in understanding the potential applications of 4-Amino-5-(difluoromethyl)-3-methoxypyridine-2-sulfonamide. Molecular modeling studies have been used to predict how this compound interacts with biological targets such as enzymes and receptors. These studies provide valuable insights into the structure-activity relationships (SAR) of this molecule and help guide the design of more potent derivatives.

The synthesis of 4-Amino-5-(difluoromethyl)-3-methoxypyridine-2-sulfonamide involves multiple steps that require careful optimization to ensure high yield and purity. Modern synthetic methodologies have enabled more efficient routes to this compound, reducing both cost and environmental impact. Green chemistry principles have been increasingly applied to these processes, emphasizing sustainability and minimal waste generation.

Future directions for research on 4-Amino-5-(difluoromethyl)-3-methoxypyridine-2-sulfonamide include exploring its potential in other therapeutic areas such as neurodegenerative diseases and inflammation. The unique structural features of this compound make it amenable to further derivatization, allowing researchers to tailor its biological activity for specific applications.

In conclusion, 4-Amino-5-(difluoromethyl)-3-methoxypyridine-2-sulfonamide (CAS No. 1805350-72-4) is a versatile molecule with significant potential in chemical biology and pharmaceutical research. Its structural features, including the presence of an amino group, a difluoromethyl substituent, and a methoxy group, contribute to its unique chemical and biological profile. Recent studies highlight its applications in kinase inhibition and antimicrobial therapy, while future research promises further exploration into other therapeutic areas.